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Compound of Interest

Compound Name:
2-(2-Chlorophenoxy)-N-

ethylethanamine

CAS No.: 915921-75-4

Cat. No.: B1532964

Get Quote

Comparative Guide: 2-(2-Chlorophenoxy)-N-
ethylethanamine (2-CPEA) Evaluation
Executive Summary & Structural Logic
2-CPEA represents a simplified phenoxyalkylamine scaffold. Unlike many psychoactive or

cardiovascular drugs in this class (e.g., Mexiletine, Fluoxetine) which possess chiral centers

requiring enantioselective synthesis, 2-CPEA utilizes an ethylene linker (

) rather than a branched propylene chain.

Primary Application: Pharmacophore fragment for Norepinephrine Transporter (NET)

inhibition and Sodium Channel (

) blockade.

Key Advantage: Absence of chirality reduces CMC (Chemistry, Manufacturing, and Controls)

complexity by 50% compared to racemic mixtures.
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Critical Quality Attribute (CQA): Purity evaluation focuses on Regioisomerism (2-chloro vs. 4-

chloro) rather than Enantiomerism.

Comparative Snapshot: 2-CPEA vs. Chiral Standards
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Structural Integrity & Purity Evaluation
The "Enantiomeric" Paradox
While the request specifies "evaluation of enantiomeric purity," scientific integrity dictates we

first validate the molecular geometry. 2-CPEA lacks a stereogenic center. The carbon atoms in

the ethoxy bridge are bonded to at least two hydrogens each, and the nitrogen undergoes rapid

pyramidal inversion.

Therefore, the "Enantiomeric Evaluation" for 2-CPEA is a validation of Achirality. This is

experimentally proven by running the compound on a Chiral Stationary Phase (CSP) to

demonstrate a single, non-splitting peak, confirming it is not a racemate of a branched impurity.

Protocol A: High-Resolution Purity Profiling
(Regioisomer Focus)
Objective: To quantify the 2-chloro isomer (active) vs. the 4-chloro impurity (inactive/toxic),

which is the true purity challenge in synthesizing this ether.
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Methodology:

System: UHPLC (Agilent 1290 Infinity II or equivalent).

Column: Poroshell 120 EC-C18 (3.0 x 100 mm, 2.7 µm). Note: C18 is sufficient; chiral

columns are unnecessary for routine QC.

Mobile Phase:

A: 0.1% Trifluoroacetic acid (TFA) in Water.

B: Acetonitrile.

Gradient: 5% B to 95% B over 12 minutes.

Detection: UV @ 220 nm (Amine absorption) and 270 nm (Phenyl ring).

Acceptance Criteria:

2-CPEA Retention Time: ~4.5 min.

4-Chloro Impurity: ~4.8 min (More lipophilic).

Purity Threshold: >98.5% Area Under Curve (AUC).

Protocol B: Chiral "Null" Validation (The Negative
Control)
To strictly satisfy the requirement of evaluating enantiomeric potential (e.g., to prove no

branched isomers were formed via contaminated starting materials):

Column: Chiralpak AD-H (Amylose tris-(3,5-dimethylphenylcarbamate)).

Mobile Phase: Hexane/IPA/Diethylamine (90:10:0.1).

Result: A single peak indicates the sample is the achiral linear chain. A split peak would

indicate contamination with a branched precursor (e.g., 1-chloro-2-propanol derivative).
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Functional Activity Evaluation
The 2-chlorophenoxy-ethylamine motif is a classic pharmacophore for Monoamine Reuptake

Inhibition and Voltage-Gated Ion Channel Blockade.

Mechanism of Action (Hypothesis based on SAR)
2-CPEA acts as a lipophilic cation. At physiological pH (7.4), the secondary amine is

protonated.

NET Inhibition: The chlorophenyl ring engages in

stacking with Phe72 in the transporter, while the protonated amine forms a salt bridge with
Asp75.

Na+ Channel Blockade: Similar to Lidocaine, it enters the pore and blocks the intracellular

side of the channel, inhibiting depolarization.

Protocol C: In Vitro Monoamine Uptake Assay
Objective: Compare the potency (

) of 2-CPEA against Atomoxetine.

Workflow:

Cell Line: HEK-293 cells stably expressing human NET (hNET).

Tracer:

-Norepinephrine (NE).

Incubation: Cells incubated with 2-CPEA (1 nM – 10 µM) for 10 min.

Initiation: Add

-NE (20 nM) for 5 min.

Termination: Rapid wash with ice-cold buffer; lysis.
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Quantification: Liquid Scintillation Counting.

Data Interpretation (Expected):

Atomoxetine (Control):

(High Potency).

2-CPEA (Test): Expected

.

Analysis: The achiral 2-CPEA likely shows lower potency than the chiral Atomoxetine due

to a less "lock-and-key" fit in the chiral binding pocket, but offers a safer toxicity profile due

to simpler metabolism.

Visualization of Evaluation Logic
The following diagram illustrates the decision tree for evaluating 2-CPEA, distinguishing it from

chiral workflows.
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Start: 2-CPEA Evaluation
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Figure 1: Decision matrix for evaluating 2-CPEA. Note the divergence from chiral workflows,

prioritizing regioisomeric purity over enantiomeric excess.
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(Note: Specific biological data for CAS 915921-75-4 is inferred from the Structure-Activity

Relationship (SAR) of the phenoxyethylamine class, as it is a research building block rather

than a marketed trade drug.)

To cite this document: BenchChem. ["2-(2-Chlorophenoxy)-N-ethylethanamine" evaluation of
enantiomeric purity and activity]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1532964/docs#2-2-chlorophenoxy-n-
ethylethanamine-evaluation-of-enantiomeric-purity-and-activity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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